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A Researcher's Guide to Statistical Tests in
Biology
For researchers, scientists, and professionals in drug development, selecting the appropriate

statistical test is a critical step in drawing meaningful conclusions from experimental data. This

guide provides a comprehensive comparison of common statistical tests used in biological

research, complete with data presentation tables, detailed experimental protocols, and

visualizations to aid in decision-making.

Choosing the Right Statistical Tool
The selection of a statistical test hinges on the research question, the type of data collected,

and the experimental design. Broadly, we can categorize biological questions into those that

compare groups and those that explore relationships between variables.

The Decision-Making Process
To navigate the choice of statistical tests, the following decision tree can be a valuable tool. It

outlines a logical flow based on the nature of your data and experimental setup.
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Start: What is your research question?

Are you comparing groups or looking for a relationship?
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Caption: A decision tree to guide the selection of an appropriate statistical test.
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Comparison of Statistical Tests
The following tables summarize the key characteristics and applications of common statistical

tests in biological research.

Tests for Comparing Group Means
These tests are used when the independent variable is categorical (defining the groups) and

the dependent variable is continuous.
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Test
Number of

Groups
Data Type

Key

Assumptions

Common

Biological

Application

Student's t-test 2 Continuous

- Data are

normally

distributed within

each group.-

Homogeneity of

variances.-

Independence of

observations.

Comparing the

mean gene

expression of a

target gene

between a

control and a

treatment group.

ANOVA (Analysis

of Variance)
3 or more Continuous

- Data are

normally

distributed within

each group.-

Homogeneity of

variances.-

Independence of

observations.

Comparing the

mean tumor

volume in mice

treated with a

placebo and two

different

concentrations of

a new drug.[1]

Mann-Whitney U

Test (Wilcoxon

Rank-Sum Test)

2

Ordinal or

Continuous (non-

normal)

- Independence

of observations.-

The distributions

of the two groups

have the same

shape.

Comparing the

median viability

of two cell lines

treated with a

cytotoxic agent

when the data is

not normally

distributed.

Kruskal-Wallis

Test
3 or more

Ordinal or

Continuous (non-

normal)

- Independence

of observations.-

The distributions

of all groups

have the same

shape.

Comparing the

median enzyme

activity across

multiple pH

levels when the

data violates the

assumptions of

ANOVA.
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Tests for Analyzing Frequencies and Proportions
These tests are used when dealing with categorical data.

Test

Number of

Groups/Variable

s

Data Type
Key

Assumptions

Common

Biological

Application

Chi-Squared (χ²)

Test

2 or more

categories
Categorical

- Data are in the

form of

frequencies.-

The expected

frequency in

each category is

at least 5.

Determining if

the observed

phenotypic ratio

in a genetic

cross

significantly

deviates from the

expected

Mendelian ratio.

[2]

Fisher's Exact

Test

2 categorical

variables (2x2

table)

Categorical

- Used for small

sample sizes

where the

expected

frequency

assumption of

the chi-squared

test is not met.

Analyzing the

association

between a

specific gene

mutation and the

presence or

absence of a

disease in a

small patient

cohort.

Tests for Exploring Relationships
These tests are used to examine the association between two or more variables.
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Test Variables Data Type
Key

Assumptions

Common

Biological

Application

Pearson

Correlation
2 Both Continuous

- Both variables

are normally

distributed.- A

linear

relationship

exists between

the variables.

Assessing the

strength and

direction of the

linear

relationship

between the

expression levels

of two genes

across a set of

samples.

Spearman

Correlation
2

Ordinal or

Continuous (non-

normal)

- A monotonic

relationship

exists between

the variables.

Examining the

association

between the

concentration of

a signaling

molecule and the

phosphorylation

level of a target

protein when the

relationship is

not linear.

Linear

Regression

1 independent, 1

dependent
Both Continuous

- A linear

relationship

exists between

the variables.-

The residuals

(errors) are

normally

distributed.

Predicting the

binding affinity of

a drug based on

its molecular

weight.

Experimental Protocols and Data Presentation
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To illustrate the application of these tests, we provide detailed methodologies for common

experimental scenarios.

Scenario 1: Comparing Two Treatment Groups (t-test)
Objective: To determine if a new drug (Drug X) has a significant effect on the proliferation of a

cancer cell line (e.g., HeLa) compared to a vehicle control.

Experimental Protocol:

Cell Culture: Culture HeLa cells in appropriate media and conditions.

Seeding: Seed an equal number of cells into multiple wells of a 24-well plate.

Treatment: After 24 hours, treat one group of wells with Drug X at a specific concentration

and the other group with the vehicle control.

Incubation: Incubate the cells for 48 hours.

Proliferation Assay: Measure cell proliferation using a standard method such as an MTT

assay, which quantifies viable cells.

Data Collection: Record the absorbance values, which are proportional to the number of

viable cells.

Data Presentation:

Treatment
Replicate 1
(Absorbanc
e)

Replicate 2
(Absorbanc
e)

Replicate 3
(Absorbanc
e)

Mean
Standard
Deviation

Vehicle

Control
0.85 0.88 0.82 0.85 0.03

Drug X 0.62 0.59 0.65 0.62 0.03

An independent two-sample t-test would be used to compare the mean absorbance values of

the Vehicle Control and Drug X groups. A p-value less than 0.05 would indicate a statistically
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significant difference in cell proliferation.[3][4]

Scenario 2: Analyzing a Genetic Cross (Chi-Squared
Test)
Objective: To determine if the inheritance of two traits in fruit flies (Drosophila melanogaster),

body color (gray vs. ebony) and wing shape (normal vs. vestigial), follows Mendelian

independent assortment.

Experimental Workflow:
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Start: Perform a dihybrid cross
(GgWw x GgWw)

Count the F2 generation offspring
for each phenotype

Calculate the expected number of offspring
for each phenotype based on a 9:3:3:1 ratio

Apply the Chi-Squared formula:
χ² = Σ [ (Observed - Expected)² / Expected ]

Determine the degrees of freedom
(df = number of phenotypes - 1)

Compare the calculated χ² value
to the critical value from a χ² table at p=0.05

Draw a conclusion

Click to download full resolution via product page

Caption: A workflow for conducting a chi-squared test on genetic cross data.[5]
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Data Presentation:

In a hypothetical cross resulting in 200 offspring:

Phenotype
Observed
(O)

Expected
(E) (9:3:3:1)

(O - E) (O - E)² (O - E)² / E

Gray Body,

Normal

Wings

115 112.5 2.5 6.25 0.056

Gray Body,

Vestigial

Wings

35 37.5 -2.5 6.25 0.167

Ebony Body,

Normal

Wings

38 37.5 0.5 0.25 0.007

Ebony Body,

Vestigial

Wings

12 12.5 -0.5 0.25 0.020

Total 200 200 χ² = 0.25

With 3 degrees of freedom (4 phenotypes - 1), the critical value at p=0.05 is 7.81. Since our

calculated χ² value (0.25) is less than the critical value, we would fail to reject the null

hypothesis and conclude that the observed results are consistent with independent assortment.

[2]

Signaling Pathway Analysis
Statistical tests are crucial for analyzing data from experiments that investigate signaling

pathways. For example, consider the simplified Mitogen-Activated Protein Kinase (MAPK)

pathway, which is involved in cell proliferation and differentiation.
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Growth Factor
(e.g., EGF)

Receptor
(EGFR)

Binds RasActivates RafActivates MEKPhosphorylates ERKPhosphorylates Transcription Factors
(e.g., c-Myc, AP-1)

Activates Cell ProliferationPromotes
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Caption: A simplified representation of the MAPK signaling pathway.

An experiment could investigate the effect of a novel drug that inhibits Raf. Researchers could

treat cells with a growth factor to stimulate the pathway and then add either the drug or a

control. The level of phosphorylated ERK (p-ERK) could be measured by Western blot or

ELISA. A t-test would then be used to compare the mean p-ERK levels between the drug-

treated and control groups to determine if the drug significantly inhibits the pathway. If multiple

drug concentrations were tested, an ANOVA would be the appropriate test.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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